Cas no 29809-13-0 (5,6,7,8-Tetrahydronaphthalene-1-carbonitrile)

• Product Name: 5,6,7,8-Tetrahydronaphthalene-1-carbonitrile
• CAS No: 29809-13-0
• MF: C₁₁H₁₁N
• MW: 157.211742639542
• MDL: MFCD09999633
• CID: 1011536
• PubChem ID: 582355
• Update Time: 2025-05-21

5,6,7,8-Tetrahydronaphthalene-1-carbonitrile Chemical and Physical Properties

Names and Identifiers

• 5,6,7,8-Tetrahydronaphthalene-1-carbonitrile
• 5,6,7,8-Tetrahydro-naphthalene-1-carbonitrile
• BS-50137
• 5-CYANO-1,2,3,4-TETRAHYDRONAPHTHALENE
• 5-cyanotetralin
• E76243
• 5,6,7,8-Tetrahydro-1-naphthalenecarbonitrile #
• DTXSID80342490
• Q63398848
• SCHEMBL2507445
• 1-Naphthonitrile, 5,6,7,8-tetrahydro-
• CS-0155305
• MFCD09999633
• 1-Naphthalenecarbonitrile, 5,6,7,8-tetrahydro-
• 29809-13-0
• PYPOBLLWIOJZEJ-UHFFFAOYSA-N
• SB36449

• MDL： MFCD09999633
• Inchi： 1S/C11H11N/c12-8-10-6-3-5-9-4-1-2-7-11(9)10/h3,5-6H,1-2,4,7H2
• InChI Key： PYPOBLLWIOJZEJ-UHFFFAOYSA-N
• SMILES： N#CC1=CC=CC2=C1CCCC2

Computed Properties

• Exact Mass: 157.089149355g/mol
• Monoisotopic Mass: 157.089149355g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 1
• Heavy Atom Count: 12
• Rotatable Bond Count: 0
• Complexity: 200
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 3
• Topological Polar Surface Area: 23.8Ų

Related Categories

• Solvents and Organic Chemicals Organic Compounds Benzenoids Tetralins Tetralins
• Solvents and Organic Chemicals Organic Compounds Benzenoids Tetralins

Additional information on 5,6,7,8-Tetrahydronaphthalene-1-carbonitrile

5,6,7,8-Tetrahydronaphthalene-1-carbonitrile: A Comprehensive Overview

The compound 5,6,7,8-Tetrahydronaphthalene-1-carbonitrile, identified by the CAS number 29809-13-0, is a fascinating molecule with a unique structure and diverse applications. This compound belongs to the class of naphthalene derivatives and is characterized by a partially hydrogenated naphthalene ring system with a cyano group attached at the 1-position. The cyano group introduces interesting electronic properties, making this compound a valuable substrate in various chemical reactions and applications.

Recent studies have highlighted the potential of 5,6,7,8-Tetrahydronaphthalene-1-carbonitrile in the field of materials science. Researchers have explored its use as a precursor for the synthesis of advanced materials such as conductive polymers and organic semiconductors. The partially saturated naphthalene framework provides a balance between conjugation and flexibility, which is crucial for achieving desired electronic properties in these materials. For instance, a 2023 study published in Nature Materials demonstrated that derivatives of this compound can be used to fabricate high-performance organic field-effect transistors (OFETs) with improved charge carrier mobility.

In addition to its role in materials science, 5,6,7,8-Tetrahydronaphthalene-1-carbonitrile has shown promise in pharmaceutical research. The cyano group acts as an electron-withdrawing substituent, which can modulate the electronic properties of the molecule and enhance its bioactivity. A recent investigation by researchers at Stanford University revealed that this compound exhibits potential anti-inflammatory activity by inhibiting specific enzymes involved in inflammatory pathways. This finding opens new avenues for its application in drug development.

The synthesis of 5,6,7,8-Tetrahydronaphthalene-1-carbonitrile typically involves multi-step processes that combine traditional organic synthesis techniques with modern catalytic methods. One common approach involves the hydrogenation of naphthalene derivatives followed by cyanation using transition metal catalysts. Recent advancements in catalytic methods have significantly improved the efficiency and selectivity of these reactions. For example, the use of palladium-catalyzed cross-coupling reactions has enabled the precise installation of the cyano group at the desired position on the naphthalene ring system.

The physical properties of 5,6,7,8-Tetrahydronaphthalene-1-carbonitrile are also worth noting. It has a melting point of approximately 125°C and is sparingly soluble in common organic solvents such as dichloromethane and ethyl acetate. Its stability under various conditions makes it suitable for use in both laboratory settings and industrial applications. However, care must be taken during handling to avoid exposure to strong oxidizing agents or extreme temperatures that could lead to decomposition.

In terms of environmental impact and safety considerations, recent studies have focused on assessing the biodegradability and toxicity of 5,6,7,8-Tetrahydronaphthalene-1-carbonitrile. Preliminary results suggest that it is not readily biodegradable under standard environmental conditions; however, further research is needed to fully understand its long-term effects on ecosystems. Regulatory agencies have not yet classified this compound as hazardous under current guidelines; however, prudent practices should be followed when working with this material.

The versatility of 5,6,7,8-Tetrahydronaphthalene-1-carbonitrile extends to its application in organic synthesis as an intermediate for constructing more complex molecules. Its unique structure allows for easy functionalization at multiple positions on the naphthalene ring system. For instance, researchers have successfully utilized this compound as a building block for synthesizing novel heterocyclic compounds with potential applications in optoelectronics and drug delivery systems.

In conclusion,
the compound CAS number 29809-13-0,
known as 5
6
7
8-tetrahydronaphthalenecarbonitrile,
is a multifaceted molecule with significant potential across various fields.
From materials science to pharmaceutical research,
its unique properties continue to inspire innovative applications.
As research progresses,
new discoveries about its structure-function relationships are expected to further expand its utility.